4-[4-(4-Chlorophenyl)piperidin-4-yl]benzonitrile

• CAS RN: 857532-08-2
• Molecular Formula: C18H17ClN2
• Molecular Weight: 296.8 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)piperidin-4-yl]benzonitrile
• InChI: InChI=1S/C18H17ClN2/c19-17-7-5-16(6-8-17)18(9-11-21-12-10-18)15-3-1-14(13-20)2-4-15/h1-8,21H,9-12H2
• InChI Key: PZAGYSHZFKUWSI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)Cl

Description

4-[4-(4-Chlorophenyl)piperidin-4-yl]benzonitrile is a useful research compound. Its molecular formula is C18H17ClN2 and its molecular weight is 296.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(4-chloro-phenyl)-4-(4-iodo-phenyl)-piperidine and copper (I) cyanide in DMF was heated at 140° C. under nitrogen for 6 hours then allowed to cool. The mixture was diluted with ethyl acetate, washed with a mixture of conc. ammonia and brine (×5), dried (MgSO4), filtered and concentrated to give a residue which was partially purified by column chromatography (SiO2), eluting with a gradient of 2M ammonia in methanol (5% to 10%) and dichloromethane to afford the title compound (46 mg, <16%). This was taken on to the next reaction without further purification. LCMS (PS-A2) Rt 2.39 min [M+H]+ 297.